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Introduction
CB-64D is a potent and highly selective agonist for the sigma-2 (σ2) receptor, now identified as

transmembrane protein 97 (TMEM97).[1][2][3] It exhibits significantly lower affinity for the

sigma-1 (σ1) receptor, making it a valuable tool for investigating the specific roles of the σ2

receptor in cellular processes.[1][2] Notably, CB-64D has been demonstrated to induce

apoptosis in various cancer cell lines, including neuroblastoma and breast cancer.[1][4] The

apoptotic pathway triggered by CB-64D is distinct from classical apoptosis mechanisms, being

independent of p53 and caspases.[1][4][5] These characteristics make CB-64D a compound of

interest for cancer research and drug development.

This document provides detailed protocols for the use of CB-64D in cell culture studies,

including methodologies for assessing its effects on cell viability and for investigating its

mechanism of action through protein analysis.
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The following table summarizes the binding affinity of CB-64D for sigma receptors and the

cytotoxic potency of a related sigma-2 agonist. While specific IC50 or EC50 values for CB-64D-

induced cytotoxicity are not readily available in the cited literature, the EC50 value for the

sigma-2 agonist CM572 in SK-N-SH cells provides a useful reference for the expected effective

concentration range.

Parameter Receptor/Cell Line Value Reference

Ki (Binding Affinity) Sigma-2 (σ2) 16.5 nM [1][2]

Sigma-1 (σ1) 3063 nM [1][2]

Mu (µ) Opioid 37.6 nM [2]

EC50 (Cell Death)
SK-N-SH (for sigma-2

agonist CM572)
7.6 ± 1.7 µM [6]

Signaling Pathway and Experimental Workflow
CB-64D-Induced Apoptosis Signaling Pathway
CB-64D initiates a novel apoptotic cascade upon binding to the sigma-2 receptor (TMEM97).

This pathway is characterized by its independence from caspases and p53. Key events include

a rise in intracellular calcium and the cleavage of the pro-apoptotic protein BID. Unlike

traditional apoptosis, this pathway does not involve cytochrome C release from the

mitochondria or alterations in the mRNA levels of Bcl-2 family proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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